Cas no 87375-40-4 (1H-Pyrazole-5-methanol, 4-ethynyl-1-methyl- (9CI))

• Product Name: 1H-Pyrazole-5-methanol, 4-ethynyl-1-methyl- (9CI)
• CAS No: 87375-40-4
• MF: C₇H₈N₂O
• MW: 136.15122127533
• CID: 1017665
• PubChem ID: 13107490
• Update Time: 2025-04-20

1H-Pyrazole-5-methanol, 4-ethynyl-1-methyl- (9CI) Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-5-methanol, 4-ethynyl-1-methyl- (9CI)
• 87375-40-4
• DTXSID901270180
• 4-Ethynyl-1-methyl-1H-pyrazole-5-methanol
• DB-279593
• 1H-PYRAZOLE-5-METHANOL, 4-ETHYNYL-1-METHYL-

• Inchi： 1S/C7H8N2O/c1-3-6-4-8-9(2)7(6)5-10/h1,4,10H,5H2,2H3
• InChI Key： FGSWKUYXQJZZRN-UHFFFAOYSA-N
• SMILES： OCC1=C(C#C)C=NN1C

Computed Properties

• Exact Mass: 136.063662883g/mol
• Monoisotopic Mass: 136.063662883g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 38Ų